Cas no 2715119-82-5 (2-bromo-6-fluorospiro3.3heptane)

• Product Name: 2-bromo-6-fluorospiro3.3heptane
• CAS No: 2715119-82-5
• MF: C₇H₁₀BrF
• MW: 193.056704998016
• MDL: MFCD32874544
• CID: 5665615
• PubChem ID: 154814345
• Update Time: 2025-10-23

2-bromo-6-fluorospiro3.3heptane Chemical and Physical Properties

Names and Identifiers

• EN300-27684939
• 2715119-82-5
• 2-Bromo-6-fluorospiro[3.3]heptane
• CS-0527248
• Spiro[3.3]heptane, 2-bromo-6-fluoro-
• 2-bromo-6-fluorospiro3.3heptane

• MDL： MFCD32874544
• Inchi： 1S/C7H10BrF/c8-5-1-7(2-5)3-6(9)4-7/h5-6H,1-4H2
• InChI Key： CVRYFAQYPMFWBZ-UHFFFAOYSA-N
• SMILES： BrC1CC2(CC(C2)F)C1

Computed Properties

• Exact Mass: 191.99499g/mol
• Monoisotopic Mass: 191.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 202.6±40.0 °C(Predicted)

Additional information on 2-bromo-6-fluorospiro3.3heptane

2-Bromo-6-Fluorospiro[3.3]Heptane (CAS No. 2715119-82-5)

2-Bromo-6-fluorospiro[3.3]heptane is a unique organic compound with the CAS number 2715119-82-5. This compound belongs to the spirocyclic class of molecules, characterized by two rings sharing a single atom, in this case, a carbon atom. The spiro structure in spiro[3.3]heptane provides a rigid framework, which is often exploited in various chemical applications due to its stability and unique electronic properties.

The compound's structure consists of a seven-membered ring system with bromine and fluorine substituents at positions 2 and 6, respectively. Bromine and fluorine are both halogens, and their presence in the molecule imparts distinct chemical reactivity and physical properties. The bromine atom at position 2 introduces electrophilic character, while the fluorine atom at position 6 contributes to the molecule's electronic distribution and polarizability.

2-Bromo-6-fluorospiro[3.3]heptane has been studied extensively in the context of its potential applications in organic synthesis. Recent research has highlighted its utility as an intermediate in the construction of complex molecular architectures. For instance, the bromine atom can serve as a leaving group in substitution reactions, enabling the formation of diverse derivatives with tailored functionalities.

In addition to its synthetic applications, this compound has shown promise in materials science. The spirocyclic framework provides a platform for the development of novel materials with specific mechanical or electronic properties. Researchers have explored its potential as a building block for advanced polymers and supramolecular assemblies.

The synthesis of 2-bromo-6-fluorospiro[3.3]heptane typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these syntheses, making the compound more accessible for large-scale applications.

In terms of physical properties, spiro[3.3]heptane-based compounds exhibit interesting behavior due to their rigid structures. The bromine and fluorine substituents further modulate these properties, making them suitable for specialized applications such as sensors or actuators in smart materials.

The study of 2-bromo-6-fluorospiro[3.3]heptane continues to be an active area of research, driven by its versatile structure and potential for innovation across multiple disciplines. As new findings emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.